N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(2-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C23H27F2N3O4S/c1-16-14-19(9-10-20(16)24)33(31,32)28-13-5-4-7-18(28)11-12-26-22(29)23(30)27-15-17-6-2-3-8-21(17)25/h2-3,6,8-10,14,18H,4-5,7,11-13,15H2,1H3,(H,26,29)(H,27,30)
• InChI Key: TWTLHTXUIDEPHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=C3F)F
• Molecular Formula: C23H27F2N3O4S
• Molecular Weight: 479.5 g/mol

Description

N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide is a useful research compound. Its molecular formula is C23H27F2N3O4S and its molecular weight is 479.54. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Insecticide Activity

Flubendiamide is a novel class of insecticides with a unique chemical structure that shows extremely strong activity against lepidopterous pests, including resistant strains. Its structure includes novel substituents that contribute to its effectiveness and safety for non-target organisms, suggesting potential agricultural applications for related compounds (Tohnishi et al., 2005).

Anticancer Agent Synthesis

Research on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole explored their potential as anticancer agents. This indicates the interest in piperidine derivatives for developing new cancer treatments, which could include exploring the efficacy of compounds like "N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide" (Rehman et al., 2018).

Neuroprotective Drug Potential

A study on a novel potent Na+/Ca2+ exchange (NCX) inhibitor, YM-244769, explored its preferential inhibition of NCX3 over NCX1 or NCX2. This selective inhibition could protect against hypoxia/reoxygenation-induced neuronal cell damage, suggesting a potential therapeutic application for neuroprotective drugs in related compounds (Iwamoto & Kita, 2006).

Antibacterial Applications

The synthesis and reactions of 7-substituted 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids explored their potential as antibacterial agents. This research area highlights the ongoing interest in developing new antibiotics, with the possibility of related compounds like "N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide" contributing to this field (Miyamoto et al., 1987).